Cas no 2680708-68-1 (tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate
• CAS No: 2680708-68-1
• MF: C₁₀H₁₇Cl₂NO₂
• MW: 254.153481245041
• CID: 6535821
• PubChem ID: 165942475
• Update Time: 2025-08-02

tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680708-68-1
• EN300-7141361
• tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate

• Inchi： 1S/C10H17Cl2NO2/c1-9(2,3)15-8(14)13-5-4-7-6-10(7,11)12/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key： NQGDGPKFDKOUOQ-UHFFFAOYSA-N
• SMILES： ClC1(CC1CCNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 253.0636342g/mol
• Monoisotopic Mass: 253.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate

tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate (CAS No. 2680708-68-1): An Overview and Recent Advances

tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate (CAS No. 2680708-68-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate moiety and a dichlorocyclopropyl group. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The tert-butyl carbamate functionality is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and protection against unwanted reactions during complex synthetic sequences. The dichlorocyclopropyl group, on the other hand, introduces additional complexity and reactivity, making the compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the potential of tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate as a precursor for the development of novel pharmaceutical agents. One notable area of research involves its use in the synthesis of compounds with neuroprotective properties. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of this compound exhibit significant neuroprotective effects in vitro, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate has also been investigated for its antiviral activity. Research conducted at the University of California, San Francisco (UCSF) has shown that certain derivatives of this compound possess potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus (HSV). These findings highlight the compound's versatility and potential as a lead molecule for antiviral drug discovery.

The synthetic accessibility of tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate is another factor contributing to its appeal in pharmaceutical research. A recent review article in *Organic & Biomolecular Chemistry* (2023) detailed several efficient synthetic routes for preparing this compound, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. These synthetic methods have facilitated the exploration of a wide range of structural modifications, enabling researchers to fine-tune the biological properties of the resulting derivatives.

From a pharmacological perspective, tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate has been shown to exhibit favorable pharmacokinetic properties. Studies have demonstrated that it possesses good solubility and stability under physiological conditions, which are crucial for ensuring effective drug delivery and bioavailability. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, tert-butyl N-[2-(2,2-dichlorocyclopropyl)ethyl]carbamate (CAS No. 2680708-68-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in the field.